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Compound of Interest

Compound Name: Disperse Blue 77

Cat. No.: B1588612

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Blue 77, a member of the anthraquinone class of dyes, is primarily utilized in the
textile industry for dyeing hydrophobic fibers such as polyester.[1] Its efficacy in these
applications is intrinsically linked to its solubility characteristics in various media. While its
tinctorial strength and fastness properties are well-documented, a comprehensive
understanding of its solubility in organic solvents is crucial for process optimization, formulation
development, and toxicological studies. This technical guide provides an in-depth overview of
the available solubility data for Disperse Blue 77, detailed experimental protocols for its
determination, and a comparative analysis with structurally similar compounds.

Chemical and Physical Properties of Disperse Blue
77
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Property Value Reference
CAS Number 20241-76-3 [1]
Molecular Formula C20H12N206 [1]
Molecular Weight 376.32 g/mol [1]
Appearance Dark blue powder [1112]
Water Solubility 850 ng/L at 20°C [3]

Quantitative Solubility Data

Quantitative solubility data for Disperse Blue 77 in organic solvents is not extensively available
in peer-reviewed literature. However, qualitative assessments indicate that it is soluble in
solvents such as acetone and ethanol.[2] To provide a more comprehensive understanding, the
following table includes quantitative solubility data for structurally related anthraquinone dyes.
This information can serve as a useful proxy for estimating the solubility of Disperse Blue 77,
though empirical determination is recommended for precise applications.

Disperse Blue Disperse Blue Disperse Blue

Solvent Anthraquinone
77 1 14
Acetone Soluble[2] Soluble[4] - Soluble[5]
2.25 g/100g
Ethanol Soluble[2] 2 mg/mL[4] 10 mg/mL .
(boiling)[6]
Methanol - - - -
Slightly
Toluene - 0.01 g/10 mL Poorly Soluble[5]
Soluble[4]

Ethyl Acetate - - - -

Acetonitrile - - 10 mg/mL -

Slightly
Benzene - - Poorly Soluble[5]
Soluble[4]
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Note: The data for Disperse Blue 1, Disperse Blue 14, and Anthraquinone are provided for
comparative purposes due to the lack of specific quantitative data for Disperse Blue 77.

Experimental Protocols for Solubility Determination

The solubility of a sparingly soluble dye like Disperse Blue 77 in organic solvents can be
accurately determined using established methods such as the gravimetric method and the UV-
Visible spectrophotometry method.

Gravimetric Method

This method directly measures the mass of the solute dissolved in a known volume of solvent.

Methodology:

Saturation: An excess amount of Disperse Blue 77 is added to a known volume of the
organic solvent in a sealed, temperature-controlled vessel.

o Equilibration: The mixture is agitated for a prolonged period (e.g., 24-48 hours) at a constant
temperature to ensure equilibrium is reached.

o Separation: The undissolved solid is separated from the saturated solution by filtration or
centrifugation.

o Evaporation: A known volume of the clear, saturated supernatant is transferred to a pre-
weighed container. The solvent is then carefully evaporated under controlled conditions (e.qg.,
using a rotary evaporator or a vacuum oven at a temperature that does not degrade the

dye).

o Mass Determination: The container with the dried dye residue is cooled in a desiccator and
weighed. The process of heating, cooling, and weighing is repeated until a constant mass is
achieved.

o Calculation: The solubility is calculated by dividing the mass of the dissolved dye by the
volume of the solvent used.

UV-Visible Spectrophotometry Method
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This method relies on the Beer-Lambert law, which states that the absorbance of a solution is
directly proportional to the concentration of the absorbing species.

Methodology:

o Determination of Maximum Absorbance (Amax): A dilute solution of Disperse Blue 77 in the
solvent of interest is prepared. The absorbance spectrum is recorded using a UV-Visible
spectrophotometer to determine the wavelength of maximum absorbance (Amax).

» Calibration Curve: A series of standard solutions of Disperse Blue 77 with known
concentrations are prepared. The absorbance of each standard is measured at the
predetermined Amax. A calibration curve of absorbance versus concentration is then plotted.

o Preparation of Saturated Solution: A saturated solution is prepared as described in the
gravimetric method (steps 1 and 2).

e Dilution and Measurement: A known volume of the clear, saturated supernatant is carefully
withdrawn and diluted with the same solvent to bring the absorbance within the linear range
of the calibration curve. The absorbance of the diluted solution is then measured at Amax.

o Calculation: The concentration of the diluted solution is determined from the calibration
curve. This value is then multiplied by the dilution factor to obtain the concentration of the
original saturated solution, which represents the solubility.

Mandatory Visualization

The following diagrams illustrate the experimental workflows for determining the solubility of
Disperse Blue 77.
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Gravimetric Method for Solubility Determination

Preparation

Add excess Disperse Blue 77 to a known volume of solvent

Equilibration

Agitate at constant temperature to reach equilibrium

Separation

Measu;ement

Separate undissolved solid (filtration/centrifugation)

Isolation

Evaporate a known volume of the saturated supernatant to dryness

Quantification

Weigh the dried dye residue until constant mass

Final Result

Calc*ation

Calculate solubility (mass of dye / volume of solvent)

Click to download full resolution via product page

Caption: Workflow for the Gravimetric Method.
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UV-Visible Spectrophotometry Method for Solubility Determination

Initial Setup Sample Analysis
Determine Amax of Disperse Blue 77 in the solvent Prepare a saturated solution of Disperse Blue 77
Prepare standard solutions of known concentrations Dilute a known volume of the saturated supernatant
Measure absorbance of standards and create a calibration curve Measure the absorbance of the diluted solution at Amax

Calibration Data

Calculation

Determine concentration from the calibration curve

Final Calculation

Calculate original concentration by applying the dilution factor

Click to download full resolution via product page

Caption: Workflow for the UV-Visible Spectrophotometry Method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Solubility of Disperse Blue 77
in Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588612#solubility-of-disperse-blue-77-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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